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Compound of Interest

Compound Name: 3,4-Dibromobutanoic acid

Cat. No.: B094272

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Dibromobutanoic acid (CAS No. 16507-32-7) is a halogenated carboxylic acid of
significant interest in synthetic organic chemistry.[1] Its bifunctional nature, featuring a reactive
carboxylic acid group and two bromine substituents, establishes it as a versatile intermediate
for the synthesis of more complex molecules.[1] This technical guide provides an overview of
commercial suppliers for 3,4-Dibromobutanoic acid, its synthetic pathway, and its general
utility in research and development. It is important to note that 3,4-Dibromobutanoic acid is a
chemical intermediate for research use only and is not intended for diagnostic or therapeutic
applications.[1]

Commercial Suppliers

The following table summarizes publicly listed commercial suppliers of 3,4-Dibromobutanoic
acid. Quantitative data such as purity, available quantities, and pricing are typically available
upon request from the individual suppliers.
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) ) Molecular
Supplier Website CAS Number Notes
Formula
Catalog number
https://www.benc B094272. For
Benchchem 16507-32-7 C4HeBr20:2
hchem.com research use
only.[1]
https://www.bldp Inquire for
BLD Pharm 16507-32-7 C4HeBr20:2 )
harm.com details.
https://www.che Inquire for
ChemNet 16507-32-7 C4HeBr202 _
mnet.com details.[2]
https://www.eche Inquire for
ECHEMI ] 16507-32-7 CaHeBr202 ]
mi.com details.[3]

Synthetic Pathway: Bromination of 3-Butenoic Acid

A primary synthetic route to 3,4-Dibromobutanoic acid is through the electrophilic addition of

bromine (Br2) to the carbon-carbon double bond of 3-butenoic acid (also known as vinylacetic

acid).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Commercial Sourcing and Synthetic Overview of 3,4-
Dibromobutanoic Acid: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b094272#commercial-suppliers-of-3-4-
dibromobutanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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